![molecular formula C10H9F3O2 B6231550 (2S)-2-[3-(trifluoromethyl)phenyl]propanoic acid CAS No. 1630457-74-7](/img/no-structure.png)
(2S)-2-[3-(trifluoromethyl)phenyl]propanoic acid
Overview
Description
(2S)-2-[3-(trifluoromethyl)phenyl]propanoic acid, or 2S-2-TFPPA, is an organic compound that is used in various scientific research applications. It is a chiral carboxylic acid that has been used in the synthesis of several pharmaceutical compounds and has been studied for its potential use in a variety of biochemical and physiological processes.
Scientific Research Applications
2S-2-TFPPA has been studied for its potential use in a variety of scientific research applications, including drug synthesis, biocatalysis, and nanomaterials. It has also been studied for its potential use as a chiral catalyst in asymmetric synthesis and for its potential use in the synthesis of chiral drugs. Additionally, 2S-2-TFPPA has been studied for its potential use in the synthesis of polymers, polysaccharides, and other polymeric materials.
Mechanism of Action
2S-2-TFPPA has been found to act as a chiral catalyst in the synthesis of various pharmaceutical compounds. It is believed to act by forming a complex with the substrate and then facilitating the reaction between the substrate and the reagent. This mechanism of action has been found to be efficient and cost-effective, and it has been used in the synthesis of a variety of pharmaceutical compounds.
Biochemical and Physiological Effects
2S-2-TFPPA has been studied for its potential use in a variety of biochemical and physiological processes. It has been found to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. Additionally, 2S-2-TFPPA has been found to act as an inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes. It has also been found to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
2S-2-TFPPA has several advantages for use in lab experiments. It is a cost-effective and efficient synthesis method, and it has been found to be highly effective in the synthesis of a variety of pharmaceutical compounds. Additionally, it acts as a chiral catalyst in asymmetric synthesis, and it has been found to be highly effective in the synthesis of chiral drugs. However, 2S-2-TFPPA is not without its limitations. It is not as effective in the synthesis of polymers and polysaccharides, and it has not been found to be effective in the synthesis of certain drugs. Additionally, it has not been found to be effective in the synthesis of certain nanomaterials.
Future Directions
There are several potential future directions for the use of 2S-2-TFPPA. It could be studied for its potential use in the synthesis of novel pharmaceutical compounds, as well as for its potential use in the synthesis of polymeric materials. Additionally, it could be studied for its potential use in the synthesis of nanomaterials and for its potential use in biocatalysis. Finally, it could be studied for its potential use in the synthesis of chiral drugs and for its potential use in the synthesis of polysaccharides.
Synthesis Methods
2S-2-TFPPA can be synthesized through a reaction of 2-bromo-3-trifluoromethyl benzoic acid with 2-amino-2-methyl-1-propanol. This reaction is conducted in a two-step process, with the first step involving the formation of an acyl bromide via a bromination reaction. The acyl bromide is then reacted with the 2-amino-2-methyl-1-propanol to form 2S-2-TFPPA. This synthesis method has been found to be efficient and cost-effective, and it has been used in the production of a variety of pharmaceutical compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-[3-(trifluoromethyl)phenyl]propanoic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzaldehyde", "Bromobenzene", "Ethyl trifluoroacetate", "Sodium hydride", "Diethyl malonate", "Ethyl bromide", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Synthesis of 3-bromobenzaldehyde by reacting benzaldehyde with bromobenzene in the presence of sodium hydride.", "Step 2: Synthesis of ethyl 3-(bromomethyl)benzoate by reacting 3-bromobenzaldehyde with ethyl trifluoroacetate in the presence of sodium hydride.", "Step 3: Synthesis of ethyl 3-(3-(trifluoromethyl)phenyl)acrylate by reacting ethyl 3-(bromomethyl)benzoate with diethyl malonate in the presence of sodium ethoxide.", "Step 4: Synthesis of (2S)-2-[3-(trifluoromethyl)phenyl]propanoic acid by reacting ethyl 3-(3-(trifluoromethyl)phenyl)acrylate with ethyl bromide in the presence of sodium hydroxide, followed by hydrolysis with hydrochloric acid and neutralization with sodium bicarbonate." ] } | |
CAS RN |
1630457-74-7 |
Product Name |
(2S)-2-[3-(trifluoromethyl)phenyl]propanoic acid |
Molecular Formula |
C10H9F3O2 |
Molecular Weight |
218.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
